2-[5-Chloro-2-(methylsulfanyl)pyrimidine-4-carbonyl]-1,2,3,4-tetrahydroisoquinolin-7-ol

• IUPAC Name: (5-chloro-2-methylsulfanylpyrimidin-4-yl)-(7-hydroxy-3,4-dihydro-1H-isoquinolin-2-yl)methanone
• InChI: InChI=1S/C15H14ClN3O2S/c1-22-15-17-7-12(16)13(18-15)14(21)19-5-4-9-2-3-11(20)6-10(9)8-19/h2-3,6-7,20H,4-5,8H2,1H3
• InChI Key: UYUKKEJZYHFNMG-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NC=C(C(=N1)C(=O)N2CCC3=C(C2)C=C(C=C3)O)Cl
• Molecular Formula: C15H14ClN3O2S
• Molecular Weight: 335.8 g/mol

Description

The compound is a complex organic molecule that contains a pyrimidine ring, which is a six-membered ring with two nitrogen atoms, and an isoquinoline structure, which is a type of heterocyclic aromatic organic compound. The molecule also contains a methylsulfanyl group and a carbonyl group attached to the pyrimidine ring.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined by techniques such as nuclear magnetic resonance (NMR) spectroscopy or X-ray crystallography. Unfortunately, without specific data, it’s difficult to provide a detailed analysis of the molecular structure.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. Some properties that could be relevant for this compound include its melting point, boiling point, solubility in various solvents, and stability under different conditions.

Mechanism of Action

The mechanism of action would depend on the specific biological or chemical process that the compound is involved in. Pyrimidine derivatives are found in many biologically active compounds, suggesting that this compound could potentially interact with biological systems in a variety of ways.

Future Directions

The future research directions would depend on the specific properties and potential applications of this compound. Given the biological activity of many pyrimidine derivatives, potential areas of interest could include medicinal chemistry and drug development.